![molecular formula C17H17N3O3S B5702035 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide](/img/structure/B5702035.png)
3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide
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Overview
Description
3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide, also known as MTAA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It is a member of the acrylamide family of compounds, which are widely used in various fields such as chemistry, biology, and medicine.
Mechanism of Action
The mechanism of action of 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide is not fully understood, but studies have shown that it works by inhibiting the activity of various enzymes and proteins that are involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in regulating gene expression in cancer cells. This compound has also been shown to inhibit the activity of heat shock protein 90 (HSP90), which is a protein that is involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating various apoptotic pathways. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest at various stages of the cell cycle. Additionally, this compound has been shown to have anti-inflammatory properties and can inhibit the activity of various inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective against a wide range of cancer cell lines, making it a valuable tool for cancer research. Additionally, this compound is relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to normal cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research on 3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide. One area of research is the development of more potent and selective analogs of this compound that can target specific types of cancer cells. Another area of research is the development of novel drug delivery systems for this compound that can improve its efficacy and reduce its toxicity. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in other fields of scientific research.
Synthesis Methods
3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 2-methoxybenzaldehyde with thiosemicarbazide to form 2-(2-methoxyphenyl)hydrazinecarbothioamide. The second step involves the reaction of the resulting compound with 2-bromoacetylacetone to form 2-(2-methoxyphenyl)-N-(2-oxo-2-hydroxyethyl)hydrazinecarbothioamide. The final step involves the reaction of the resulting compound with 2-thienylmethylenehydrazine to form this compound.
Scientific Research Applications
3-(2-methoxyphenyl)-N-{2-oxo-2-[2-(2-thienylmethylene)hydrazino]ethyl}acrylamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can induce apoptosis in cancer cells. This compound has also been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
(E)-3-(2-methoxyphenyl)-N-[2-oxo-2-[(2E)-2-(thiophen-2-ylmethylidene)hydrazinyl]ethyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c1-23-15-7-3-2-5-13(15)8-9-16(21)18-12-17(22)20-19-11-14-6-4-10-24-14/h2-11H,12H2,1H3,(H,18,21)(H,20,22)/b9-8+,19-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWRPBMPYQZTCIZ-GLJSKRTFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=CC(=O)NCC(=O)NN=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/C(=O)NCC(=O)N/N=C/C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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